Cas no 1131594-51-8 (Ethyl 3-bromo-4-(diethylamino)benzoate)

• Product Name: Ethyl 3-bromo-4-(diethylamino)benzoate
• CAS No: 1131594-51-8
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 1030440
• PubChem ID: 45072145
• Update Time: 2025-10-25

Ethyl 3-bromo-4-(diethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(diethylamino)benzoate
• AKOS015843464
• DTXSID10662411
• Ethyl3-bromo-4-(diethylamino)benzoate
• 1131594-51-8
• DB-370306

• Inchi： 1S/C13H18BrNO2/c1-4-15(5-2)12-8-7-10(9-11(12)14)13(16)17-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： GBOBKMGSWLKIFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1N(CC)CC

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-bromo-4-(diethylamino)benzoate

Recent Advances in the Study of Ethyl 3-bromo-4-(diethylamino)benzoate (CAS: 1131594-51-8)

Ethyl 3-bromo-4-(diethylamino)benzoate (CAS: 1131594-51-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated benzoate structure with a diethylamino substituent, has been the subject of recent investigations due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex bioactive compounds.

Recent studies have focused on the synthesis and characterization of Ethyl 3-bromo-4-(diethylamino)benzoate, with particular attention to its reactivity and potential as a building block for pharmaceutical agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. These studies have provided critical insights into the compound's stability and reactivity under various conditions, which are essential for its application in medicinal chemistry.

One of the key findings from recent research is the compound's utility in the synthesis of novel kinase inhibitors. Kinases are a major target in drug discovery, particularly for cancer and inflammatory diseases. The bromine atom in Ethyl 3-bromo-4-(diethylamino)benzoate serves as a reactive site for further functionalization, enabling the introduction of diverse pharmacophores. This versatility has been exploited in the design of new kinase inhibitors with improved selectivity and potency.

In addition to its role in kinase inhibitor development, Ethyl 3-bromo-4-(diethylamino)benzoate has also been investigated for its potential as a fluorescent probe. The diethylamino group contributes to the compound's fluorescence properties, making it a candidate for use in bioimaging and diagnostic applications. Preliminary studies have demonstrated its ability to selectively bind to certain cellular targets, highlighting its potential in theranostic applications.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-bromo-4-(diethylamino)benzoate for clinical applications. Issues such as solubility, bioavailability, and toxicity need to be addressed through further research. Current efforts are focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its bioactive potential.

In conclusion, Ethyl 3-bromo-4-(diethylamino)benzoate (CAS: 1131594-51-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development and as a fluorescent probe underscore its potential in drug discovery and diagnostic imaging. Ongoing research aims to overcome existing challenges and fully realize the therapeutic and diagnostic potential of this compound.